Cas no 849925-19-5 ((1R)-1-(1S)-1-(Dicyclohexylphosphino)ethyl-2-2-(diphenylphosphino)phenylferrocene)
(1R)-1-(1S)-1-(Dicyclohexylphosphino)ethyl-2-2-(diphenylphosphino)phenylferrocene Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4,5-Cyclopentanepentayl, compd. with 1-[(1R)-1-(dicyclohexy lphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-1,2,3,4,5-cyclo pentanepentayl, iron salt (1:1:1)
- (S)-1-{(SP)-2-[2-(Diphenylphosphino)phenyl]ferrocenyl}ethyldicyclohexylphosphine
- Walphos SL-W003-2
- 849925-19-5
- (R)-(-)-1-[(R)-2-(2'-DIPHENYLPHOSPHINOPHENYL)FERROCENYL]ETHYLDICYCLOHEXYLPHOSPHINE
- (S)-1-[(S)-1-(Dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]ferrocene
- (1R)-1-(1S)-1-(Dicyclohexylphosphino)ethyl-2-2-(diphenylphosphino)phenylferrocene
-
- MDL: MFCD04117711
- Inchi: 1S/C37H43P2.C5H5.Fe/c1-29(38(30-17-6-2-7-18-30)31-19-8-3-9-20-31)34-26-16-27-35(34)36-25-14-15-28-37(36)39(32-21-10-4-11-22-32)33-23-12-5-13-24-33;1-2-4-5-3-1;/h4-5,10-16,21-31H,2-3,6-9,17-20H2,1H3;1-5H;
- InChI Key: OBVCATYDMKRFLP-UHFFFAOYSA-N
- SMILES: [Fe].P(C(C)[C]1[CH][CH][CH][C]1C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)(C1CCCCC1)C1CCCCC1.[CH]1[CH][CH][CH][CH]1 |^1:4,5,6,7,8,40,41,42,43,44|
Computed Properties
- Exact Mass: 670.258061g/mol
- Monoisotopic Mass: 670.258061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 45
- Rotatable Bond Count: 8
- Complexity: 672
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
(1R)-1-(1S)-1-(Dicyclohexylphosphino)ethyl-2-2-(diphenylphosphino)phenylferrocene Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
(1R)-1-(1S)-1-(Dicyclohexylphosphino)ethyl-2-2-(diphenylphosphino)phenylferrocene Customs Data
- HS CODE:29319090
(1R)-1-(1S)-1-(Dicyclohexylphosphino)ethyl-2-2-(diphenylphosphino)phenylferrocene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj1557-100mg |
(1R)-1-(1S)-1-(Dicyclohexylphosphino)ethyl-2-2-(diphenylphosphino)phenylferrocene |
849925-19-5 | 97% | 100mg |
¥1198.0 | 2024-07-19 | |
| TRC | D849920-5mg |
(1R)-1-[(1S)-1-(Dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]ferrocene |
849925-19-5 | 5mg |
$64.00 | 2023-05-18 | ||
| TRC | D849920-25mg |
(1R)-1-[(1S)-1-(Dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]ferrocene |
849925-19-5 | 25mg |
$98.00 | 2023-05-18 | ||
| TRC | D849920-50mg |
(1R)-1-[(1S)-1-(Dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]ferrocene |
849925-19-5 | 50mg |
$133.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 65676-100MG |
( |
849925-19-5 | ≥97% | 100MG |
1381.5 | 2021-05-17 | |
| Ambeed | A381714-1g |
(S)-1-{(SP)-2-[2-(Diphenylphosphino)phenyl]Ferrocenyl}ethyldicyclohexylphosphine |
849925-19-5 | 98% | 1g |
$740.0 | 2025-04-16 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-237414-50 mg |
Walphos SL-W003-2, |
849925-19-5 | 50mg |
¥1,203.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-237414A-100 mg |
Walphos SL-W003-2, |
849925-19-5 | 100MG |
¥2,587.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-237414-50mg |
Walphos SL-W003-2, |
849925-19-5 | 50mg |
¥1203.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-237414A-100mg |
Walphos SL-W003-2, |
849925-19-5 | 100mg |
¥2587.00 | 2023-09-05 |
(1R)-1-(1S)-1-(Dicyclohexylphosphino)ethyl-2-2-(diphenylphosphino)phenylferrocene Suppliers
(1R)-1-(1S)-1-(Dicyclohexylphosphino)ethyl-2-2-(diphenylphosphino)phenylferrocene Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on (1R)-1-(1S)-1-(Dicyclohexylphosphino)ethyl-2-2-(diphenylphosphino)phenylferrocene
Compound Introduction: (1R)-1-(1S)-1-(Dicyclohexylphosphino)ethyl-2-2-(diphenylphosphino)phenylferrocene (CAS No. 849925-19-5)
The compound (1R)-1-(1S)-1-(Dicyclohexylphosphino)ethyl-2-2-(diphenylphosphino)phenylferrocene, with the CAS number 849925-19-5, represents a significant advancement in the field of organometallic chemistry and its applications in pharmaceuticals and materials science. This intricate molecular structure, featuring a ferrocene core adorned with phosphine ligands, has garnered considerable attention due to its unique electronic properties and potential utility in catalytic systems.
At the heart of this compound lies a ferrocene moiety, a well-known organometallic unit characterized by its robust sandwich-like structure composed of two cyclopentadienyl rings fused to an iron(II) center. The presence of phosphine ligands, specifically dicyclohexylphosphino and diphenylphosphino, enhances the compound's reactivity and stability, making it a promising candidate for various chemical transformations. The stereochemistry defined by the (1R)-1-(1S) configuration adds another layer of complexity, influencing its interaction with other molecules and its overall functionality.
Recent research has highlighted the potential of such ferrocene-based complexes in pharmaceutical applications. The unique electronic properties of ferrocene derivatives make them attractive for designing molecules with specific biological activities. For instance, studies have demonstrated that ferrocene-based compounds can exhibit antioxidant properties, which are crucial in combating oxidative stress associated with various diseases. The phosphine ligands further modulate these properties, potentially enhancing bioavailability and reducing side effects.
In the realm of catalysis, the combination of ferrocene and phosphine ligands offers a versatile platform for developing efficient catalysts. The compound's ability to participate in various redox processes makes it suitable for applications in cross-coupling reactions, which are fundamental in organic synthesis. These reactions are pivotal in constructing complex molecular architectures, including those found in pharmaceuticals and fine chemicals. The dicyclohexylphosphino group, in particular, is known for its ability to stabilize reactive intermediates while maintaining catalytic activity.
The stereochemical integrity of (1R)-1-(1S)-1-(Dicyclohexylphosphino)ethyl-2-2-(diphenylphosphino)phenylferrocene is another critical aspect that has been extensively studied. Chiral catalysts are highly sought after in pharmaceutical synthesis due to their ability to produce enantiomerically pure compounds, which are often required for drug efficacy and safety. The precise stereochemistry of this compound allows for controlled synthesis of chiral molecules, opening up new avenues in drug development.
Advanced computational studies have also been instrumental in understanding the behavior of this compound. Molecular modeling techniques have revealed insights into its electronic structure and reactivity, providing a foundation for rational design of derivatives with enhanced properties. These studies often involve density functional theory (DFT) calculations, which allow researchers to predict how the compound will interact with other molecules under various conditions.
The potential applications of this compound extend beyond pharmaceuticals into materials science. Ferrocene-based materials exhibit interesting magnetic and optical properties, making them suitable for use in sensors, conductive polymers, and even organic electronics. The phosphine ligands can be tailored to modify these properties further, enabling the design of materials with specific functionalities.
In conclusion, (1R)-1-(1S)-1-(Dicyclohexylphosphino)ethyl-2-2-(diphenylphosphino)phenylferrocene (CAS No. 849925-19-5) is a multifaceted compound with significant potential across multiple domains of chemistry and materials science. Its unique structure, combining a ferrocene core with phosphine ligands, offers a rich platform for exploration in catalysis, pharmaceuticals, and materials science. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in advancing scientific knowledge and technological innovation.
849925-19-5 ((1R)-1-(1S)-1-(Dicyclohexylphosphino)ethyl-2-2-(diphenylphosphino)phenylferrocene) Related Products
- 388079-60-5(Ferrocene,1-[(1R)-1-(dicyclohexylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-, (1R)-(9CI))
- 625856-27-1(Phosphine, dicyclohexyl(2-cyclohexylphenyl)-)
- 494227-31-5((r)-1-[(r)-2-[2-(diphenylphosphino)phenyl]ferrocenyl]ethyldi(3,5-xylyl)phosphine)
- 388079-58-1(Ferrocene,1-[(1R)-1-(diphenylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-, (1R)-(9CI))
- 494227-32-6((r)-1-[(r)-2-[2-(dicyclohexylphosphino)phenyl]ferrocenyl]ethylbis[3,5-bis(trifluoromethyl)phenyl]phosphine)
- 565184-37-4((R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine)
- 303111-96-8(Dicyclohexyl(2,4,6-triisopropylphenyl)phosphine)
- 625856-25-9(Phosphine, (2-cyclohexylphenyl)bis(1-methylethyl)-)
- 255835-85-9(Phosphine, (2-cyclohexylphenyl)bis(1,1-dimethylethyl)-)
- 1053657-07-0(Dicyclohexyl(2,6-diisopropylphenyl)phosphine)